Cas no 2229097-84-9 (1,1,1-trifluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2229097-84-9
• MF: C₁₂H₁₀F₄N₂O
• MW: 274.214216709137
• CID: 6290818
• PubChem ID: 165711544
• Update Time: 2025-06-25

1,1,1-trifluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol
• 2229097-84-9
• 1,1,1-trifluoro-3-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]propan-2-ol
• EN300-1954877

• Inchi： 1S/C12H10F4N2O/c13-9-3-1-7(2-4-9)11-8(6-17-18-11)5-10(19)12(14,15)16/h1-4,6,10,19H,5H2,(H,17,18)
• InChI Key： JMXIBDIDZGULQH-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NNC=1C1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Exact Mass: 274.07292560g/mol
• Monoisotopic Mass: 274.07292560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.9Ų

Additional information on 1,1,1-trifluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-3-(3-(4-Fluorophenyl)-1H-Pyrazol-4-yl)Propan-2-ol (CAS No. 2229097-84-9)

The compound 1,1,1-trifluoro-3-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2229097-84-9) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a fluorophenyl-substituted pyrazole, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "fluorinated pyrazole derivatives" and "trifluoromethyl alcohol applications."

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The 1,1,1-trifluoro-3-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)propan-2-ol exemplifies this trend, as its fluorine atoms improve lipophilicity and binding affinity. Researchers frequently search for "pyrazole-based drug candidates" or "fluorine in medicinal chemistry," highlighting the compound's alignment with current scientific priorities. Its CAS No. 2229097-84-9 serves as a critical identifier for regulatory and commercial purposes.

The synthesis of 1,1,1-trifluoro-3-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)propan-2-ol typically involves multi-step reactions, including pyrazole ring formation and trifluoromethylation. These processes are often optimized for yield and purity, addressing common laboratory challenges like "selective fluorination techniques." The compound's propan-2-ol moiety further enhances its versatility, enabling derivatization for targeted applications. Such features make it a valuable intermediate in developing bioactive molecules.

Beyond pharmaceuticals, CAS No. 2229097-84-9 has garnered attention in material science, particularly for designing fluorinated polymers and liquid crystals. Its thermal stability and electronic properties are frequently explored in queries like "fluorophenyl pyrazole materials." The compound's dual functionality—combining a hydrogen-bond donor (hydroxyl group) and electron-withdrawing fluorines—makes it a compelling candidate for advanced material formulations.

In conclusion, 1,1,1-trifluoro-3-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)propan-2-ol represents a convergence of medicinal and material chemistry. Its CAS No. 2229097-84-9 is a gateway to extensive research, addressing trending topics such as "fluorine in drug design" and "heterocyclic compound applications." As innovation in fluorinated molecules accelerates, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.